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Compound of Interest |

Compound Name: GT 949
Cat. No.: B15613319
Get Quote
. J

For Immediate Reference: GT 949 (CAS No: 460330-27-2) is a research-grade chemical
compound that requires careful handling and disposal. While a Safety Data Sheet (SDS) from
at least one supplier indicates that the substance is not classified as hazardous under the
Globally Harmonized System (GHS), it is imperative to treat all laboratory chemicals with
caution and adhere to established safety protocols.[1] This document provides a
comprehensive guide to the proper disposal of GT 949, ensuring the safety of laboratory
personnel and compliance with environmental regulations.

Pre-Disposal Safety and Handling

Before initiating any disposal procedures, ensure that all personnel are equipped with the
appropriate Personal Protective Equipment (PPE). This includes, but is not limited to, safety
goggles, lab coats, and chemical-resistant gloves. All handling of GT 949 should be conducted
in a well-ventilated area, preferably within a chemical fume hood.

Quantitative Data Summary

For researchers and laboratory managers, the following table summarizes key quantitative data
for GT 949, facilitating quick reference for handling and storage.
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Property Value Source
CAS Number 460330-27-2 [1][21[3]
Molecular Formula C30H37N702 [3]
Molecular Weight 527.66 g/mol [3]
Solubility Soluble in DMSO

GHS Classification Not classified as hazardous [1]
NFPA Ratings Health: 0, Fire: 0, Reactivity: 0 [1]
HMIS Ratings Health: 0, Fire: 0, Reactivity: O [1]

Step-by-Step Disposal Protocol

The following protocol outlines the recommended steps for the safe disposal of GT 949. This
procedure is based on general best practices for laboratory chemical waste and information
from available Safety Data Sheets.

Experimental Protocol: Disposal of GT 949

Objective: To safely dispose of GT 949 in accordance with laboratory safety standards and
environmental regulations.

Materials:

Waste GT 949 (solid or in solution)

Appropriate chemical waste container (clearly labeled)

Inert absorbent material (e.g., sand, vermiculite)

Personal Protective Equipment (PPE)

Chemical fume hood

Procedure:
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» Waste Identification and Segregation:

o lIdentify the waste stream for GT 949. Do not mix with incompatible chemicals.

o If GT 949 is in a solvent, the disposal method must also account for the hazards of the
solvent.

o Containerization:

o For solid GT 949, carefully transfer the material into a designated and properly labeled
hazardous waste container.

o For GT 949 in solution, transfer the liquid to a compatible, leak-proof waste container.
o To absorb any residual liquid, an inert material like sand or vermiculite can be used.[2]
e Labeling:

o Clearly label the waste container with "Hazardous Waste" (or as required by your
institution), the full chemical name "GT 949," its CAS number (460330-27-2), and the
approximate quantity.

e Storage:

o Store the sealed waste container in a designated, well-ventilated, and secure waste
accumulation area.

o Ensure the storage area is away from general laboratory traffic and incompatible
materials.

e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office or a licensed
chemical waste disposal contractor to arrange for pickup and final disposal.

o Provide the EHS office with a complete and accurate description of the waste.

Important Considerations:
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e Do not dispose of GT 949 down the drain or in the regular trash.[4][5]

e Always consult your institution's specific chemical hygiene plan and waste disposal
guidelines.

o For investigational drugs used in clinical research, disposal must adhere to federal
regulations such as the Resource Conservation and Recovery Act (RCRA) and any
standards set by industry sponsors.[6]

Visualizing the Disposal Workflow

To provide a clear, at-a-glance understanding of the disposal process, the following diagram
illustrates the logical flow of the GT 949 disposal procedure.

Preparation Disposal Steps Final Arrangements

Work in Ventilated o| Idenfy & Segregate Transfer to Labeled Add Inert Absorbent Securely Seal 4| Store in Designated Contact EHS for
Area (Fume Hood) GT 949 Waste Waste Container (if necessan ) Container Waste Area Pickup & Disposal

Wear Appropriate
PPE

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of GT 949.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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